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Compound Focus: Eu(fod)3-d30

CAS No.: 56689-47-5

Cat. No.: S3560025

Eu(fod)3: Structure, Properties, and Applications

Although specific data for the deuterated form (Eu(fod)3-d30) is scarce, its structure and core functions are

based on the well-documented parent compound, Eu(fod)3 [1].

The table below outlines the key characteristics of Eu(fod)3.

Property Description

Chemical Name Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato)europium [1]

Appearance Yellow powder [1]

Melting Point 203-207 °C [1]

Primary Shift reagent in NMR spectroscopy; Lewis acid catalyst in organic synthesis [1]
Application

Key Feature Highly paramagnetic; soluble in nonpolar solvents; strong affinity for hard Lewis

bases (e.g., ethers, amines) [1]
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Experimental Protocols and Mechanisms

Here are the general experimental methodologies for the primary applications of Eu(fod)3, which can serve

as a reference for understanding its use.

NMR Spectral Analysis

This technique is used for the structural elucidation of complex molecules. The general workflow involves
preparing a sample of the compound (e.g., a flavone derivative) in a deuterated solvent and acquiring a
baseline NMR spectrum. A small, controlled amount of Eu(fod)3 is then added to the same NMR tube. The
complex binds to Lewis basic sites (like carbonyl oxygens) on the molecule, inducing predictable shifts in

the NMR signals of nearby protons, which helps in assigning their positions [2] [1].

Lewis Acid Catalysis

Eu(fod)3 acts as a catalyst in reactions such as the Diels-Alder cyclocondensation. A typical procedure
involves adding a catalytic amount of Eu(fod)3 to a mixture of a diene and an aldehyde in an appropriate
solvent. The reaction mixture is then stirred under controlled conditions (e.g., temperature, time). The role of
Eu(fod)3 is to coordinate with the carbonyl oxygen of the aldehyde, making it more electrophilic and thereby

accelerating the reaction, often with high selectivity for specific stereoisomers (like the endo product) [1].

The following diagram illustrates this catalytic cycle for a Diels-Alder reaction.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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